Cas no 1448077-13-1 (N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• CAS No: 1448077-13-1
• MF: C₂₀H₁₈F₃N₃O₄
• MW: 421.36983537674
• CID: 5776784
• PubChem ID: 71788717
• Update Time: 2025-10-25

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• 1448077-13-1
• F6200-3385
• AKOS024538226
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• N1-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

• Inchi： 1S/C20H18F3N3O4/c1-26-11-15(14-4-2-3-5-16(14)26)17(27)10-24-18(28)19(29)25-12-6-8-13(9-7-12)30-20(21,22)23/h2-9,11,17,27H,10H2,1H3,(H,24,28)(H,25,29)
• InChI Key： YUMDFVNMVMEMDU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 421.12494055g/mol
• Monoisotopic Mass: 421.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.6Ų

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

A Comprehensive Overview of N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide (CAS No. 1448077-13-1)

The compound N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide, identified by the CAS registry number 1448077-13-1, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications, as evidenced by recent advancements in chemical synthesis and biological studies.

Recent research has focused on the synthesis and characterization of this compound, particularly its indole moiety and the presence of a trifluoromethoxy group. The indole ring is a well-known structural motif in natural products and bioactive compounds, contributing to the molecule's stability and reactivity. The trifluoromethoxy group, on the other hand, enhances electronic properties and can influence the compound's interaction with biological systems.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules. Its ethanediamide functionality provides a versatile platform for further chemical modifications, enabling researchers to explore its applications in drug design and material synthesis. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for therapeutic interventions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product, aligning with current trends toward sustainable and efficient chemical manufacturing.

The compound's stability under various conditions has also been extensively studied. Research indicates that it exhibits good thermal stability and resistance to hydrolysis, which are critical properties for its application in high-performance materials. Additionally, its solubility characteristics make it suitable for use in both organic and aqueous environments.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent studies have revealed that it undergoes biodegradation under specific microbial conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide (CAS No. 1448077-13-1) represents a valuable addition to the arsenal of advanced organic compounds available for scientific exploration. Its unique structure, coupled with its versatile functional groups, positions it as a key player in future innovations across multiple disciplines.